Direct Brown 95, Techincal grade

Specification

• Description: C.i. direct brown 95 appears as dark brown microcrystals or charcoal black powder. (NTP, 1992); Direct Brown 95 is a Benzidine-based azo dye that is metabolized to free Benzidine in vivo. Direct brown 95 is primarily used for the dyeing of textiles, leather and paper. Benzidine and its metabolic derivatives have been detected in the urine of workers exposed to direct Benzidine-based dyes and exposure is strongly associated with the occurrence of bladder cancer. (NCI05); Direct Brown 95 (Technical Grade) can cause cancer according to an independent committee of scientific and health experts.
• CAS No.: 16071-86-6
• Molecular Formula: C31H18CuN6O9S.2Na; C31H18CuN6Na2O9S
• Molecular Weight: 760.1 g/mol
• IUPAC Name: copper;disodium;2-hydroxy-5-[[4-[4-[[6-hydroxy-2-oxido-3-[(2-oxido-5-sulfonatophenyl)diazenyl]phenyl]diazenyl]phenyl]phenyl]diazenyl]benzoate
• Standard InChI: InChI=1S/C31H22N6O9S.Cu.2Na/c38-26-12-9-21(15-23(26)31(42)43)34-32-19-5-1-17(2-6-19)18-3-7-20(8-4-18)33-37-29-28(40)14-11-24(30(29)41)35-36-25-16-22(47(44,45)46)10-13-27(25)39;;;/h1-16,38-41H,(H,42,43)(H,44,45,46);;;/q;+2;2*+1/p-4
• Standard InChI Key: HZBTZQVWJPRVDN-UHFFFAOYSA-J
• SMILES: C1=CC(=C(C(=C1)S(=O)(=O)[O-])N=NC2=C(C(=C(C=C2)O)N=NC3=CC=C(C=C3)C4=CC=C(C=C4)N=NC5=CC(=C(C=C5)O)C(=O)O)O)[O-].[Na+].[Na+].[Cu]
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(C=C2)N=NC3=C(C=CC(=C3[O-])N=NC4=C(C=CC(=C4)S(=O)(=O)[O-])[O-])O)N=NC5=CC(=C(C=C5)O)C(=O)[O-].[Na+].[Na+].[Cu+2]
• Boiling Point: Decomposes (NTP, 1992)
• Melting Point: Decomposes (NTP, 1992)